(1-Fluorocyclobutyl)benzene: Structural Dynamics, Synthetic Methodologies, and Applications in Modern Drug Design
(1-Fluorocyclobutyl)benzene: Structural Dynamics, Synthetic Methodologies, and Applications in Modern Drug Design
Executive Summary As a Senior Application Scientist, I have designed this technical whitepaper to bridge the gap between theoretical organofluorine chemistry and applied pharmaceutical development. The introduction of fluorine into sp³-hybridized ring systems, specifically the cyclobutane ring, fundamentally alters the physicochemical and pharmacokinetic profile of parent molecules. This guide provides an in-depth analysis of (1-fluorocyclobutyl)benzene (CAS: 51620-77-0), detailing its structural rationale in drug design, field-proven synthetic protocols, and its unique behavior in late-stage functionalization.
Chemical Identity and Physicochemical Profile
(1-Fluorocyclobutyl)benzene, also known as 1-fluoro-1-phenylcyclobutane, is a specialized fluorinated building block. The presence of a highly electronegative fluorine atom on a strained, tetra-substituted cyclobutane carbon creates a unique stereoelectronic environment. This configuration restricts conformational flexibility while increasing lipophilicity, making it a highly desirable moiety in medicinal chemistry[1][2].
Table 1: Physicochemical and Structural Properties
| Property | Value / Description |
| IUPAC Name | 1-fluoro-1-phenylcyclobutane |
| CAS Registry Number | 51620-77-0[1] |
| Molecular Formula | C₁₀H₁₁F[1] |
| Molecular Weight | 150.20 g/mol |
| Structural Feature | Tetra-substituted C-F bond on a strained 4-membered ring[3] |
| Primary Utility | Bioisostere, lipophilic modulator, metabolic shield[2] |
Structural Rationale in Modern Drug Design
The strategic incorporation of the 1-fluorocyclobutyl moiety is not arbitrary; it is a calculated design choice to overcome specific pharmacokinetic liabilities. Fluorine introduction modulates metabolic stability, lipophilicity, and binding affinity without adding significant steric bulk[4].
Metabolic Shielding and Conformational Locking
In drug discovery, the tertiary benzylic position is notoriously susceptible to cytochrome P450-mediated oxidation. By installing a fluorine atom at the C1 position of the cyclobutane ring, researchers effectively block this metabolic soft spot. Furthermore, the cyclobutane ring restricts the conformational space of the attached pharmacophores, locking the molecule into a bioactive conformation that enhances target affinity[2].
Case Studies in Therapeutics
-
GLP-1 Receptor Agonists: Recent advancements in small-molecule GLP-1R agonists (e.g., treatments for Type 2 Diabetes and obesity) have utilized the (1-fluorocyclobutyl)methyl group to optimize ADME (Absorption, Distribution, Metabolism, and Excretion) properties. For instance, replacing standard cycloalkyl groups with a 1-fluorocyclobutyl moiety in benzimidazole derivatives has been shown to fine-tune the pharmacokinetic profile and enhance safety[5].
-
HSD17B13 Inhibitors: Patent literature highlights the use of 1-fluorocyclobutyl groups in the development of HSD17B13 inhibitors and degraders, which are targeted for liver diseases. The fluorinated ring provides the necessary lipophilicity to penetrate hepatic tissues while resisting rapid degradation[6].
Synthetic Methodologies & Experimental Protocols
Synthesizing tertiary alkyl fluorides on strained rings is notoriously difficult due to competing elimination reactions. Below are two field-proven, self-validating protocols for synthesizing (1-fluorocyclobutyl)benzene, complete with mechanistic causality.
Anodic Decarboxyfluorination (Electrochemical)
This modern approach avoids harsh, toxic fluorinating agents by utilizing electrochemistry. The reaction proceeds via a Pummerer-type pathway rather than a conventional ECEC manifold[7].
Causality & Design Choice: We utilize dichloromethane (DCM) as a weakly coordinating solvent. This is critical: it promotes tight ion pairing between the anodically generated carbocation and the tetrafluoroborate anion (BF₄⁻). This tight pairing minimizes solvent quenching and undesired elimination, forcing the nucleophilic fluoride transfer[7].
Caption: Workflow of Anodic Decarboxyfluorination to synthesize (1-fluorocyclobutyl)benzene.
Step-by-Step Protocol:
-
Preparation: Dissolve 1-phenylcyclobutane-1-carboxylic acid (1.0 equiv) in anhydrous dichloromethane (DCM).
-
Electrolyte Addition: Add Caesium tetrafluoroborate (CsBF₄) (2.0 equiv) to act as both the supporting electrolyte and the nucleophilic fluoride donor[7].
-
Electrolysis: Equip an undivided electrochemical cell with graphite electrodes. Apply a constant current (typically 10-15 mA) at room temperature until complete consumption of the starting material (monitored via TLC).
-
Workup & Validation: Quench with aqueous NaHCO₃, extract with DCM, and concentrate.
-
Self-Validation: Confirm the product via ¹⁹F-NMR. A characteristic singlet around δ ≈ -140 to -160 ppm confirms the formation of the tertiary C-F bond[8].
Table 2: Substrate Scope in Anodic Decarboxyfluorination [7]
| Starting Carboxylic Acid | Product | Yield (%) |
| Adamantane-1-carboxylic acid | 1-Fluoroadamantane | 61% |
| 1-Phenylcyclopentane-1-carboxylic acid | 1-Fluoro-1-phenylcyclopentane | 48% |
| 1-Phenylcyclobutane-1-carboxylic acid | 1-Fluoro-1-phenylcyclobutane | 39% |
Nucleophilic Deoxofluorination via DAST
For laboratories lacking electrochemical setups, deoxofluorination of 1-phenylcyclobutanol using Diethylaminosulfur trifluoride (DAST) is the standard alternative[9].
Causality & Design Choice: DAST acts by first activating the hydroxyl group into a good leaving group, generating a transient carbocation. Because the cyclobutane ring is strained, temperature control (-78 °C to 0 °C) is paramount to prevent ring-expansion or ring-opening side reactions[4][9].
Step-by-Step Protocol:
-
Cooling: Dissolve 1-phenylcyclobutanol in anhydrous DCM and cool to -78 °C under an inert argon atmosphere.
-
Reagent Addition: Add neat DAST (1.1 equiv) dropwise to control the exothermic activation step[9].
-
Reaction: Allow the mixture to slowly warm to 0 °C over 2 hours.
-
Quenching: Carefully quench with saturated aqueous NaHCO₃ at 0 °C to neutralize HF byproducts.
-
Purification: Extract with DCM, dry over MgSO₄, and purify via silica gel chromatography.
Late-Stage Functionalization: Defluorosilylation
While C-F bonds are highly stable, modern catalysis has unlocked methods to activate them for late-stage functionalization. A breakthrough application for (1-fluorocyclobutyl)benzene is defluorosilylation , which converts the fluoroarene into a versatile alkyl silane[3].
Mechanistic Insight: When (1-fluorocyclobutyl)benzene is subjected to Ni(cod)₂ catalysis in the presence of a silylborane, an unexpected but highly logical transformation occurs. Because the tetra-substituted C-F bond on the cyclobutyl ring is highly sterically hindered, the oxidative addition of the bulky nickel-silyl complex forces a migration. The silylation position shifts entirely to the neighboring, less hindered secondary carbon of the cyclobutane ring[3].
Caption: Ni-catalyzed defluorosilylation pathway showing steric-induced migration.
This steric-induced migration is a powerful tool for drug developers, allowing them to use the robust C-F bond as a temporary directing/protecting group before converting it into a functional handle (C-Si) for cross-coupling reactions[3].
Conclusion
(1-Fluorocyclobutyl)benzene represents a masterclass in stereoelectronic drug design. By understanding the causality behind its synthesis—whether through tight ion pairing in electrochemistry or controlled nucleophilic attack via DAST—researchers can reliably access this motif. Furthermore, its unique behavior in transition-metal catalysis (e.g., steric-shifted defluorosilylation) opens new avenues for the late-stage functionalization of complex pharmaceutical intermediates.
References
-
NEW STRATEGIES FOR C(SP3)-H FUNCTIONALIZATION Source: TDX (Tesis Doctorals en Xarxa) URL:[Link](Note: Base repository URL for the thesis discussing the 1-fluorocyclobutyl moiety in drug discovery).
- WO2024075051A1 - Hsd17b13 inhibitors and/or degraders Source: Google Patents URL
-
Defluorosilylation of fluoroarenes and fluoroalkanes Source: Nature Communications (via PMC - NIH) URL:[Link]
-
Design and Evaluation of 3-Phenyloxetane Derivative Agonists of the Glucagon-Like Peptide-1 Receptor Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]
-
Product Class 3: (Fluoromethyl)cyclopropanes Source: Thieme-Connect URL:[Link](Note: Base URL for Thieme referencing DAST fluorination of cyclobutanols).
-
Iodine(III)-Mediated Fluorination/Semipinacol Rearrangement Cascade of 2-Alkylidenecyclobutanol Derivatives Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]
Sources
- 1. 页面加载中... [china.guidechem.com]
- 2. tdx.cat [tdx.cat]
- 3. Defluorosilylation of fluoroarenes and fluoroalkanes - PMC [pmc.ncbi.nlm.nih.gov]
- 4. pubs.acs.org [pubs.acs.org]
- 5. pubs.acs.org [pubs.acs.org]
- 6. WO2024075051A1 - Hsd17b13 inhibitors and/or degraders - Google Patents [patents.google.com]
- 7. Caesium tetrafluoroborate | 18909-69-8 | Benchchem [benchchem.com]
- 8. 1-Chloro-4-(nitromethyl)benzene | 29559-24-8 | Benchchem [benchchem.com]
- 9. Thieme E-Books & E-Journals [thieme-connect.de]
